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Compound of Interest

Compound Name: 1-(1-piperidino)cyclohexene

Cat. No.: B7797646 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of 1-(1-
piperidino)cyclohexene

Introduction: Understanding 1-(1-
piperidino)cyclohexene
1-(1-piperidino)cyclohexene (CAS No. 2981-10-4) is a substituted enamine, a class of

organic compounds characterized by an amino group attached to a double-bonded carbon. It

serves as a valuable and versatile synthetic intermediate in drug discovery and development.

Its utility stems from the nucleophilic character of the α-carbon, enabling reactions with a

variety of electrophiles. This reactivity is harnessed in the synthesis of complex molecules,

including steroids and hormones such as progesterone.[1][2]

However, the very reactivity that makes this compound a powerful synthetic tool also

necessitates a thorough understanding of its hazards and the implementation of rigorous safety

protocols. This guide provides an in-depth analysis of the safety and handling precautions for

1-(1-piperidino)cyclohexene, grounded in its chemical properties and reactivity profile. It is

intended for researchers, chemists, and drug development professionals who handle this

reagent in a laboratory setting.
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A comprehensive risk assessment is the foundation of safe laboratory practice. For 1-(1-
piperidino)cyclohexene, the risks are significant and primarily associated with its corrosive

nature.

GHS Classification and Core Hazards
The Globally Harmonized System (GHS) provides a clear framework for understanding the

hazards of this compound. It is classified as:

Skin Corrosion/Irritation, Category 1B: Causes severe skin burns and damage upon contact.

[3][4]

Serious Eye Damage/Eye Irritation, Category 1: Causes serious, potentially irreversible eye

damage.[3][4]

Acute Toxicity, Oral, Category 4: Harmful if swallowed.[5][6][7]

The corrosive properties are the most immediate danger. Direct contact with the liquid can

cause rapid tissue destruction.[8] A critical and severe risk associated with ingestion is the

potential for perforation of the stomach or esophagus.[3]

Toxicological Profile
While comprehensive toxicological data such as LD50 or LC50 values are not readily available,

the corrosive nature of the compound dictates that all routes of exposure—dermal, ocular,

inhalation, and ingestion—are hazardous.[3] The lack of extensive toxicity data underscores

the importance of adhering to the precautionary principle: minimizing all potential exposures.

An Initial Threshold Screening Level (ITSL) for piperidinocyclohexene has been established at

2 µg/m³ based on an annual averaging time, indicating a need to control airborne

concentrations to very low levels.[9]

Physicochemical Properties and Reactivity
Understanding the chemical's properties is key to explaining the causality behind handling

procedures.
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Property Value Source(s)

CAS Number 2981-10-4 [6][10]

Molecular Formula C₁₁H₁₉N [9][11]

Molecular Weight 165.28 g/mol [4][9][11]

Appearance Colorless to light yellow liquid [3]

Boiling Point 120-122 °C @ 16 mmHg [3]

Flash Point > 102.8 °C [10]

Density ~0.978 g/cm³

Reactivity Insights: The primary reactivity hazard stems from its nature as an enamine.

Enamines are susceptible to hydrolysis under acidic conditions, or even with water, reverting to

the parent ketone (cyclohexanone) and secondary amine (piperidine).[12][13][14] This

hydrolytic instability is the reason why storage must be anhydrous.

The other major incompatibility is with strong oxidizing agents, with which it can react

vigorously.[3] The compound is considered stable under normal, recommended storage

conditions, and hazardous polymerization is not expected.[3]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

robust PPE, is essential.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All manipulations of 1-(1-piperidino)cyclohexene, including

weighing, transferring, and use in reactions, must be conducted inside a certified chemical

fume hood to prevent inhalation of vapors.[2]

Safety Showers and Eyewash Stations: These must be readily accessible and tested

regularly. Their proximity is critical for immediate decontamination in case of accidental
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exposure.[2][3][15]

Ventilation: Ensure adequate general laboratory ventilation to complement the localized

exhaust of the fume hood.[5]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
Appropriate PPE must be worn at all times when handling this compound.

PPE Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side shields, or a full-face

shield.

Protects against splashes that

can cause severe, irreversible

eye damage.[7][15]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Inspect before use.

Prevents skin contact and

severe chemical burns.

Double-gloving is

recommended for transfers.[2]

[16]

Body Protection
Flame-resistant laboratory coat

and chemical-resistant apron.

Protects skin on the body and

arms from splashes and spills.

[2][8]

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Respiratory Protection

Not typically required if work is

performed in a fume hood. If

potential for exposure outside

a hood exists, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Prevents inhalation of harmful

vapors.[7]

Standard Operating Procedures (SOPs)
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Adherence to detailed protocols is the cornerstone of a self-validating safety system.

Workflow for Safe Handling and Use
This workflow diagram outlines the critical decision points and safety checks required when

working with 1-(1-piperidino)cyclohexene.
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Preparation Phase

Handling Phase

Post-Reaction Phase

START: Plan Experiment

Conduct Risk Assessment
(Review SDS & SOP)

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Retrieve Reagent from
Refrigerated Storage

Weigh/Dispense in Hood
(Use Inert Atmosphere if needed)

Add to Reaction Vessel
(Slowly, with stirring)

Quench Reaction Safely
(Consider Hydrolysis)

Decontaminate Glassware
(Rinse with appropriate solvent)

Dispose of Waste
(Segregated Hazardous Waste)

Doff & Dispose of PPE

Wash Hands Thoroughly

END
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Personnel Exposure

Chemical Spill

EMERGENCY
(Spill or Exposure)

What is the exposure type?

Exposure

Is the spill large or small?

Spill

SKIN CONTACT:
- Remove contaminated clothing

- Flush with water for 15+ min
- Seek immediate medical attention

Skin

EYE CONTACT:
- Flush eyes at eyewash for 15+ min

- Hold eyelids open
- Seek immediate medical attention

Eyes

INHALATION:
- Move to fresh air

- Seek immediate medical attention

Inhalation

INGESTION:
- DO NOT induce vomiting
- Rinse mouth with water

- Seek immediate medical attention

Ingestion

SMALL SPILL:
- Alert personnel in area

- Contain with inert absorbent
- Collect into sealed container

- Decontaminate area

LARGE SPILL:
- Evacuate immediate area

- Alert supervisor & EHS
- Prevent entry into drains
- Await trained responders

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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